Cas no 437988-46-0 (4-(hydroxymethyl)benzene-1,2,3-triol)

• Product Name: 4-(hydroxymethyl)benzene-1,2,3-triol
• CAS No: 437988-46-0
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 3163139
• PubChem ID: 11977222
• Update Time: 2025-06-10

4-(hydroxymethyl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(hydroxymethyl)benzene-1,2,3-triol
• 4-(Hydroxymethyl)-1,2,3-benzenetriol
• starbld0004193
• 437988-46-0
• 2,3,4-TrihydroxybenzylAlcohol
• SCHEMBL2510833
• EN300-1850595

• Inchi： 1S/C7H8O4/c8-3-4-1-2-5(9)7(11)6(4)10/h1-2,8-11H,3H2
• InChI Key： KPAQWJFRHOHSRO-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1CO)O)O

Computed Properties

• Exact Mass: 156.04225873g/mol
• Monoisotopic Mass: 156.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 340.5±22.0 °C at 760 mmHg
• Flash Point: 175.7±16.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(hydroxymethyl)benzene-1,2,3-triol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives

Additional information on 4-(hydroxymethyl)benzene-1,2,3-triol

Exploring the Properties and Applications of 4-(hydroxymethyl)benzene-1,2,3-triol (CAS No. 437988-46-0)

4-(hydroxymethyl)benzene-1,2,3-triol, with the CAS number 437988-46-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound, also known as trihydroxybenzyl alcohol, belongs to the class of polyphenols, which are widely studied for their antioxidant properties. The presence of multiple hydroxyl groups in its structure makes it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals.

One of the most intriguing aspects of 4-(hydroxymethyl)benzene-1,2,3-triol is its potential role in green chemistry and sustainable manufacturing. As industries increasingly focus on reducing their environmental footprint, this compound's ability to act as a biodegradable precursor has made it a subject of interest. Researchers are exploring its use in the development of eco-friendly polymers and bio-based materials, aligning with the global push toward sustainability.

In the pharmaceutical sector, 4-(hydroxymethyl)benzene-1,2,3-triol has shown promise as a building block for drug discovery. Its polyphenolic structure is similar to that of other biologically active compounds, such as flavonoids and catechins, which are known for their health benefits. This has led to investigations into its potential anti-inflammatory and neuroprotective properties, topics that are highly searched in health and wellness communities.

The compound's CAS No. 437988-46-0 is often searched in academic and industrial databases, reflecting its relevance in chemical research and product development. Its synthesis and purification methods are frequently discussed in scientific literature, with a focus on optimizing yields and minimizing waste. This aligns with the growing demand for efficient synthetic routes and cost-effective production methods in the chemical industry.

Another area where 4-(hydroxymethyl)benzene-1,2,3-triol is gaining traction is in the field of cosmetics and personal care. Its antioxidant properties make it a candidate for use in anti-aging formulations and skin care products. Consumers are increasingly seeking natural ingredients with proven efficacy, and this compound's potential to scavenge free radicals has positioned it as a noteworthy option for formulators.

From a technical standpoint, the compound's stability and solubility profile are critical factors for its applications. Researchers are investigating its behavior under various pH conditions and temperature ranges, which are common queries in material science forums. Understanding these properties is essential for tailoring its use in specific industrial processes, such as catalysis or nanomaterial synthesis.

In conclusion, 4-(hydroxymethyl)benzene-1,2,3-triol (CAS No. 437988-46-0) is a multifaceted compound with broad applicability across multiple industries. Its alignment with current trends in sustainability, health, and innovation ensures its continued relevance in scientific and commercial contexts. As research progresses, this compound is likely to unlock even more opportunities, making it a key player in the future of specialty chemicals and advanced materials.